Phosphonitrilic chloride trimer
Cat. No. B3422370
CAS RN:
25231-98-5
M. Wt: 347.7 g/mol
InChI Key: UBIJTWDKTYCPMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Description
Phosphonitrilic chloride trimer, also known as Hexachlorocyclotriphosphazene, is a colorless solid with the molecular formula (NPCl2)3 . It has a cyclic, unsaturated backbone consisting of alternating phosphorus and nitrogen centers .
Synthesis Analysis
A phosphorus dendrimer with multiple amino groups was synthesized via a two-step reaction with phosphonitrilic chloride trimer and 4-acetamidophenol . The trinuclear nickel complex was subsequently prepared with the phosphorus dendrimer and nickel chloride hexahydrate as starting materials .Molecular Structure Analysis
The molecule has a cyclic, unsaturated backbone consisting of alternating phosphorus and nitrogen centers . The molecular weight is 347.66 g/mol .Chemical Reactions Analysis
Phosphonitrilic chloride trimer undergoes dehydrochlorination reactions with catechol and triethylamine to form tris (o-phenylenedioxy)phosphonitrile trimer and polymers . An unusual side reaction, involving phosphorus-nitrogen ring cleavage, yields the triethylamine salt of 2- (o-hydroxyphenoxy)-2,2’-spirobi [l,3,2-benzo .Physical And Chemical Properties Analysis
Phosphonitrilic chloride trimer is a colorless solid with a density of 1.98 g/mL at 25 °C . It has a melting point of 112 to 114 °C .Mechanism of Action
The mechanism of the reaction has not been resolved, but it has been suggested that PCl5 is found in its ionic form [PCl4]+ [PCl6]− and the reaction proceeds via nucleophilic attack of [PCl4]+ by NH3 (from [NH4]Cl dissociation). Elimination of HCl (the major side product) creates a reactive nucleophilic .
Safety and Hazards
properties
IUPAC Name |
2,2,4,4,6,6-hexachloro-1,3,5-triaza-2λ5,4λ5,6λ5-triphosphacyclohexa-1,3,5-triene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cl6N3P3/c1-10(2)7-11(3,4)9-12(5,6)8-10 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBIJTWDKTYCPMQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
N1=P(N=P(N=P1(Cl)Cl)(Cl)Cl)(Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
(NPCl2)3, Cl6N3P3 |
Source
|
| Record name | Hexachlorophosphazene | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Hexachlorophosphazene | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
25231-98-5 |
Source
|
| Record name | 2λ5,4λ5,6λ5-1,3,5,2,4,6-Triazatriphosphorine, 2,2,4,4,6,6-hexachloro-, homopolymer | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=25231-98-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID4061331 |
Source
|
| Record name | Hexachlorocyclotriphosphazene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4061331 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
347.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Phosphonitrilic chloride trimer | |
CAS RN |
940-71-6 |
Source
|
| Record name | Hexachlorocyclotriphosphazene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=940-71-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Hexachlorocyclotriphosphazene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000940716 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Phosphonitrilic chloride trimer | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=209799 | |
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| Record name | Phosphonitrilic chloride trimer | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=2667 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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| Record name | 2.lambda.5,4.lambda.5,6.lambda.5-1,3,5,2,4,6-Triazatriphosphorine, 2,2,4,4,6,6-hexachloro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Hexachlorocyclotriphosphazene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4061331 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2,4,4,6,6-hexachloro-1,3,5-triaza-2,4,6-triphosphorine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.160 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | HEXACHLOROCYCLOTRIPHOSPHATRIAZENE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7VR28MTM9D | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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